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Compound of Interest

Compound Name: Butoconazole Nitrate

Cat. No.: B1668105 Get Quote

Technical Support Center: Butoconazole Nitrate
This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the proper storage, handling, and troubleshooting for

butoconazole nitrate in a laboratory setting.

Frequently Asked Questions (FAQs)
Storage

Q1: What are the recommended storage conditions for butoconazole nitrate powder?

Butoconazole nitrate powder should be stored at -20°C for long-term stability.[1] It should

be kept in a tightly sealed container, protected from light, in a cool, well-ventilated area.[1]

[2] Avoid sources of ignition.[1]

Q2: How should I store butoconazole nitrate solutions?

Solutions of butoconazole nitrate should be stored at -80°C.[1] Stock solutions in DMSO

are stable for up to 6 months at -80°C and for 1 month at -20°C.[3]

Q3: What is the shelf life of butoconazole nitrate?

When stored correctly, butoconazole nitrate has a stability of at least 4 years.[4]
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Handling

Q4: What personal protective equipment (PPE) is required when handling butoconazole
nitrate?

Always wear appropriate PPE, including safety goggles with side-shields, chemical-

resistant gloves, and a lab coat or impervious clothing.[1][5] A suitable respirator should be

used if there is a risk of inhaling dust.[1]

Q5: What are the necessary engineering controls for handling this compound?

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or aerosols.[1][6] An accessible safety shower and eyewash station should be

nearby.[1]

Q6: What should I do in case of a spill?

In case of a spill, evacuate the area and wear full PPE.[1] Prevent the spill from entering

drains or water courses.[1] For solid spills, prevent dust formation. For liquid spills, absorb

the solution with an inert, liquid-binding material like diatomite.[1] Decontaminate the

affected surfaces by scrubbing with alcohol and dispose of all contaminated materials as

hazardous waste according to local regulations.[1]

Properties & Formulation

Q7: What solvents can be used to dissolve butoconazole nitrate?

Butoconazole nitrate is practically insoluble in water.[7][8] It has varying degrees of

solubility in organic solvents. For experimental use, DMSO and DMF are effective

solvents.[4]

Q8: Are there any known incompatibilities for butoconazole nitrate?

Yes, it is incompatible with strong acids, strong alkalis, strong oxidizing agents, and strong

reducing agents.[1]
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Q9: How should I dispose of butoconazole nitrate waste?

All waste containing butoconazole nitrate, including unused product and contaminated

materials, must be disposed of as hazardous waste.[6] This should be done through an

approved waste disposal plant in accordance with all local and national regulations.[1][9]

Troubleshooting Guide
Issue 1: The butoconazole nitrate powder will not dissolve.

Possible Cause: Incorrect solvent or insufficient concentration.

Solution: Consult the solubility table below. Butoconazole nitrate is practically insoluble

in water but soluble in DMF and DMSO at 30 mg/mL.[4] Sonication or gentle heating may

aid dissolution in some cases, but be mindful of potential degradation.[3] Always prepare

solutions fresh for in vivo experiments.[3]

Issue 2: The compound appears discolored or degraded.

Possible Cause: Improper storage, such as exposure to light or high temperatures.

Solution: Do not use the compound. Dispose of it according to hazardous waste protocols.

[6] Ensure that new stock is stored in a tightly sealed, light-resistant container at the

recommended temperature (-20°C for powder, -80°C for solutions).[1]

Issue 3: Inconsistent experimental results.

Possible Cause: Degradation of the compound in solution.

Solution: Prepare fresh stock solutions. Stock solutions at -20°C should be used within

one month.[3] For in vivo experiments, it is recommended to prepare working solutions on

the day of use.[3] Ensure the compound has not been exposed to incompatible materials

like strong acids or oxidizing agents.[1]

Data Presentation
Table 1: Storage Conditions for Butoconazole Nitrate

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1668105?utm_src=pdf-body
https://www.benchchem.com/product/b1668105?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B4801_EU_6N.pdf
https://dcchemicals.com/msds/MSDS_DC31576.html
https://www.tcichemicals.com/MX/en/p/B4801
https://www.benchchem.com/product/b1668105?utm_src=pdf-body
https://www.benchchem.com/product/b1668105?utm_src=pdf-body
https://www.caymanchem.com/product/23554
https://www.medchemexpress.com/Butoconazole-nitrate.html
https://www.medchemexpress.com/Butoconazole-nitrate.html
https://www.tcichemicals.com/BE/en/sds/B4801_EU_6N.pdf
https://dcchemicals.com/msds/MSDS_DC31576.html
https://www.medchemexpress.com/Butoconazole-nitrate.html
https://www.medchemexpress.com/Butoconazole-nitrate.html
https://dcchemicals.com/msds/MSDS_DC31576.html
https://www.benchchem.com/product/b1668105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form Temperature Duration
Container
Requirements

Crystalline Powder -20°C Long-term
Tightly sealed, light-

resistant.[1][10]

Solution in Solvent -80°C Up to 6 months

Tightly sealed,

suitable for low

temperatures.[1][3]

Solution in Solvent -20°C Up to 1 month

Tightly sealed,

suitable for low

temperatures.[3]

Cream Formulation 15-30°C As specified
Keep container tightly

closed.[11][12]

Table 2: Solubility of Butoconazole Nitrate

Solvent Solubility Reference(s)

Water Practically Insoluble [2][7][8]

Dimethylformamide (DMF) 30 mg/mL [4]

Dimethyl sulfoxide (DMSO) 30 mg/mL [4]

Methanol Sparingly Soluble [7][8]

Chloroform, Methylene

Chloride, Acetone, Ethanol
Slightly Soluble [7][8]

Ethyl Acetate Very Slightly Soluble [7][8]

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL [4]

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in DMSO
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Objective: To prepare a 10 mM stock solution of butoconazole nitrate for in vitro

experiments.

Materials:

Butoconazole nitrate (MW: 474.79 g/mol )[8]

Anhydrous Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

1. Calculation: To prepare a 10 mM solution, you will need 4.748 mg of butoconazole
nitrate per 1 mL of DMSO.

Calculation: 474.79 g/mol * (10 mmol/L) * (1 L/1000 mL) * (1000 mg/g) = 4.7479 mg/mL

2. Weighing: Under a chemical fume hood, carefully weigh out the required amount of

butoconazole nitrate powder using an analytical balance. For example, weigh 4.75 mg

for a 1 mL final volume.

3. Dissolving: Add the weighed powder to a sterile vial. Using a calibrated pipette, add the

calculated volume of DMSO (e.g., 1 mL).

4. Mixing: Cap the vial securely and vortex until the solid is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.[3]

5. Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months.[3]
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Experiment Start:
Inconsistent Results or
Compound Degradation

Verify Storage Conditions
(-20°C powder, -80°C solution)

Protected from light?

Action: Discard Compound.
Procure new stock.

Implement correct storage.

No

Review Solution Prep Protocol.
Was it prepared fresh?
Correct solvent used?

Yes

Action: Prepare fresh solution
using correct protocol.

Use high-purity solvent.

No

Possible Contamination?
(Incompatible substances,
e.g., strong acids/bases)

Yes

Action: Discard solution.
Clean all glassware.
Use fresh reagents.

Yes

Proceed with Experiment
using fresh, properly

prepared solution

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for butoconazole nitrate experiments.
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Start: Handling
Butoconazole Nitrate

1. Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

2. Work in Ventilated Area
(Chemical Fume Hood)

3. Weigh Powder Carefully
(Avoid Dust Formation)

4. Dissolve in
Appropriate Solvent

Spill Occurs

5. Store Solution Properly
(-80°C in sealed vial)

6. Dispose of Waste
(Approved Hazardous Waste Plant)

Follow Spill Protocol:
- Evacuate

- Absorb & Contain
- Decontaminate

End of Procedure

Click to download full resolution via product page

Caption: Safe handling and storage workflow for butoconazole nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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